Cas no 2228867-04-5 (1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-amine)

1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-amine
- 1-[(2-methoxyquinolin-3-yl)methyl]cyclopropan-1-amine
- EN300-1730836
- 2228867-04-5
-
- Inchi: 1S/C14H16N2O/c1-17-13-11(9-14(15)6-7-14)8-10-4-2-3-5-12(10)16-13/h2-5,8H,6-7,9,15H2,1H3
- InChI Key: NRRHQOZQZQLCCZ-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC2C=CC=CC=2N=1)CC1(CC1)N
Computed Properties
- Exact Mass: 228.126263138g/mol
- Monoisotopic Mass: 228.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 48.1Ų
1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1730836-5.0g |
1-[(2-methoxyquinolin-3-yl)methyl]cyclopropan-1-amine |
2228867-04-5 | 5g |
$3770.0 | 2023-05-26 | ||
Enamine | EN300-1730836-10g |
1-[(2-methoxyquinolin-3-yl)methyl]cyclopropan-1-amine |
2228867-04-5 | 10g |
$5590.0 | 2023-09-20 | ||
Enamine | EN300-1730836-1g |
1-[(2-methoxyquinolin-3-yl)methyl]cyclopropan-1-amine |
2228867-04-5 | 1g |
$1299.0 | 2023-09-20 | ||
Enamine | EN300-1730836-1.0g |
1-[(2-methoxyquinolin-3-yl)methyl]cyclopropan-1-amine |
2228867-04-5 | 1g |
$1299.0 | 2023-05-26 | ||
Enamine | EN300-1730836-0.05g |
1-[(2-methoxyquinolin-3-yl)methyl]cyclopropan-1-amine |
2228867-04-5 | 0.05g |
$1091.0 | 2023-09-20 | ||
Enamine | EN300-1730836-0.5g |
1-[(2-methoxyquinolin-3-yl)methyl]cyclopropan-1-amine |
2228867-04-5 | 0.5g |
$1247.0 | 2023-09-20 | ||
Enamine | EN300-1730836-0.25g |
1-[(2-methoxyquinolin-3-yl)methyl]cyclopropan-1-amine |
2228867-04-5 | 0.25g |
$1196.0 | 2023-09-20 | ||
Enamine | EN300-1730836-10.0g |
1-[(2-methoxyquinolin-3-yl)methyl]cyclopropan-1-amine |
2228867-04-5 | 10g |
$5590.0 | 2023-05-26 | ||
Enamine | EN300-1730836-0.1g |
1-[(2-methoxyquinolin-3-yl)methyl]cyclopropan-1-amine |
2228867-04-5 | 0.1g |
$1144.0 | 2023-09-20 | ||
Enamine | EN300-1730836-2.5g |
1-[(2-methoxyquinolin-3-yl)methyl]cyclopropan-1-amine |
2228867-04-5 | 2.5g |
$2548.0 | 2023-09-20 |
1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-amine Related Literature
-
Soumen Saha,Ram Kinkar Roy,Sourav Pal Phys. Chem. Chem. Phys., 2010,12, 9328-9338
-
P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
-
Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
-
Iqbal Ahmad,Mohammad Hassan Baig,Mohammad Shavez Khan,Mohd Shahnawaz Khan,Iftekhar Hassan,Nasser Abdulatif Al-Shabib RSC Adv., 2016,6, 27952-27962
Additional information on 1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-amine
Research Brief on 1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-amine (CAS: 2228867-04-5)
1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-amine (CAS: 2228867-04-5) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique quinoline and cyclopropane structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The growing body of research surrounding this molecule underscores its relevance in drug discovery and development.
Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-amine. Preliminary findings suggest that this compound exhibits high selectivity and potency in targeting certain enzymes or receptors, making it a candidate for further investigation in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The compound's ability to cross the blood-brain barrier has also been noted, highlighting its potential for central nervous system (CNS)-related applications.
One of the key advancements in the research of 1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-amine involves its synthesis and optimization. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, which is critical for subsequent preclinical and clinical studies. Additionally, structure-activity relationship (SAR) studies have been conducted to identify analogs with improved pharmacokinetic and pharmacodynamic profiles. These efforts are aimed at enhancing the compound's therapeutic efficacy and reducing potential side effects.
In vitro and in vivo studies have provided valuable insights into the biological effects of 1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-amine. For instance, experiments in cell cultures have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, while animal models have shown its efficacy in reducing tumor growth. Furthermore, the compound's neuroprotective effects have been observed in models of neurodegenerative diseases, suggesting its potential as a multifunctional therapeutic agent.
The safety and toxicity profile of 1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-amine have also been investigated. Initial toxicological assessments indicate that the compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further studies are required to fully evaluate its long-term safety and potential interactions with other drugs. These findings are crucial for advancing the compound through the drug development pipeline.
Looking ahead, the research community is optimistic about the prospects of 1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-amine. Ongoing studies are exploring its potential in combination therapies, where it may synergize with existing drugs to enhance treatment outcomes. Additionally, efforts are being made to understand its mechanism of action at the molecular level, which could lead to the identification of new therapeutic targets. The compound's versatility and promising preliminary data position it as a valuable asset in the quest for innovative treatments.
In conclusion, 1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-amine (CAS: 2228867-04-5) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural features, coupled with its demonstrated biological activities, make it a promising candidate for further development. As research progresses, this compound may pave the way for new therapeutic strategies addressing unmet medical needs. The scientific community eagerly anticipates the outcomes of future studies, which will undoubtedly shed more light on its full potential.
2228867-04-5 (1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-amine) Related Products
- 1261449-20-0(4-(Bromomethyl)-3-cyanobenzaldehyde)
- 2229033-99-0(4-bromo-5-(1-ethynylcyclopropyl)-2-methoxyphenol)
- 1110967-11-7(1-methyl-1,2,3,4-tetrahydronaphthalen-1-amine)
- 2246677-65-4((4-(Pivalamidomethyl)phenyl)boronic acid)
- 1245645-65-1(4-(2-bromoethyl)indol-2-one)
- 205927-64-6(3-(Dimethylamino)benzohydrazide)
- 172514-47-5(4-amino-2,6-dichlorobenzene-1-sulfonamide)
- 1194726-38-9(1-(Propan-2-yl)-1h-pyrazole-3,5-dicarboxylic acid)
- 926141-91-5(N-(1-cyanocyclohexyl)-2-{[5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide)
- 81216-14-0(7-bromohept-1-yne)




